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Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Virosine B is a naturally occurring neosecurinane alkaloid isolated from the plant Flueggea

virosa (also known as Securinega virosa). This class of alkaloids is known for its complex

polycyclic structure and diverse biological activities. This technical guide provides a detailed

overview of the known physical and chemical properties of Virosine B, along with insights into

the biological activities of structurally related compounds. Due to the limited specific research

on Virosine B, this document also outlines potential areas for future investigation, particularly

concerning its mechanism of action and therapeutic potential.

Physicochemical Properties
The physical and chemical properties of Virosine B are essential for its handling, formulation,

and analysis. The available data, primarily from its initial isolation and characterization, are

summarized below.

General Properties
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Property Value Source

Chemical Formula C₁₃H₁₇NO₃ PubChem

Molecular Weight 235.28 g/mol PubChem

IUPAC Name

(1S,2R,8R,15R)-15-hydroxy-

13-oxa-7-

azatetracyclo[6.5.2.0¹,¹⁰.0²,⁷]pe

ntadec-10-en-12-one

PubChem

CAS Number 1052228-70-2 PubChem

Type of Compound Neosecurinane Alkaloid -

Appearance Amorphous powder -

Tabulated Physical and Chemical Data
The following tables summarize the key quantitative data available for Virosine B.

Table 1: Physical Properties of Virosine B

Property Value Experimental Conditions

Melting Point Data not available -

Specific Rotation [α]D +5.0 c 0.1, CHCl₃

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

General observation

Table 2: Spectroscopic Data for Virosine B
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¹H-NMR (CDCl₃, 400 MHz) ¹³C-NMR (CDCl₃, 100 MHz)

δ (ppm) δ (ppm)

4.68 (1H, d, J = 6.4 Hz) 173.9 (C)

4.45 (1H, s) 148.9 (CH)

3.86 (1H, m) 118.8 (CH)

3.42 (1H, m) 81.5 (CH)

3.05 (1H, m) 71.9 (CH)

2.91 (1H, m) 68.9 (CH)

2.45 (1H, m) 54.9 (CH₂)

2.20-2.05 (2H, m) 52.8 (CH)

1.95-1.75 (3H, m) 48.5 (CH)

1.65-1.45 (3H, m) 34.2 (CH₂)

- 28.7 (CH₂)

- 25.9 (CH₂)

- 24.8 (CH₂)

Note: Specific peak assignments for all protons and carbons were not fully detailed in the

available literature. Further 2D NMR experiments would be required for complete assignment.

Infrared (IR) and Mass Spectrometry (MS) Data:

Detailed experimental IR and MS data for Virosine B are not readily available in the current

literature. It is anticipated that the IR spectrum would show characteristic absorptions for

hydroxyl (-OH), lactone carbonyl (C=O), and amine (C-N) functional groups. Mass

spectrometry would be expected to show a molecular ion peak corresponding to its molecular

weight.

Experimental Protocols
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Detailed experimental protocols for the isolation and characterization of Virosine B have not

been published in full. However, based on general procedures for the isolation of alkaloids from

Flueggea virosa, a likely workflow can be proposed.

Proposed Isolation Workflow
Figure 1: Proposed workflow for the isolation of Virosine B.

Characterization Methodology
The characterization of the isolated Virosine B would typically involve the following

spectroscopic and analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are crucial for

elucidating the chemical structure. 2D-NMR techniques such as COSY, HSQC, and HMBC

would be used for unambiguous assignment of all proton and carbon signals.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to

determine the exact molecular weight and elemental composition. Fragmentation patterns

from MS/MS analysis can provide further structural information.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

Optical Rotation: A polarimeter would be used to measure the specific rotation, which is a

characteristic property of chiral molecules like Virosine B.

X-ray Crystallography: If a suitable crystal can be obtained, single-crystal X-ray diffraction

would provide the definitive three-dimensional structure and absolute stereochemistry.

Biological Activity and Mechanism of Action
(Inferred)
There is currently no specific research on the biological activity or mechanism of action of

Virosine B. However, based on the known activities of other Securinega alkaloids, particularly

the structurally related compound securinine, some potential biological effects can be inferred.

Potential Mechanisms of Action
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Securinega alkaloids are known to interact with the central nervous system and exhibit

cytotoxic properties. The following are potential mechanisms that may be relevant for Virosine
B and warrant further investigation.

GABA Receptor Antagonism: Securinine is a known antagonist of GABA_A receptors. By

blocking the inhibitory effects of GABA, these compounds can lead to neuronal excitation.

Anticancer Activity: Several Securinega alkaloids have demonstrated anticancer activity. The

proposed mechanisms include:

Modulation of the PI3K/AKT/mTOR Pathway: This is a critical signaling pathway involved

in cell growth, proliferation, and survival. Inhibition of this pathway can lead to apoptosis in

cancer cells.

Inhibition of the STAT3 Pathway: Signal transducer and activator of transcription 3 (STAT3)

is often constitutively active in cancer cells and promotes tumor growth. Inhibition of

STAT3 is a promising strategy for cancer therapy.

Proposed Signaling Pathways for Investigation
The following diagrams illustrate the signaling pathways that are likely to be modulated by

Securinega alkaloids and should be investigated for Virosine B.
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Figure 2: Hypothetical mechanism of Virosine B as a GABA receptor antagonist.
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Figure 3: Potential anticancer mechanisms of Virosine B via inhibition of key signaling
pathways.

Future Directions
The study of Virosine B is still in its early stages. To fully understand its potential as a

pharmacological agent, further research is required in the following areas:

Total Synthesis: The development of a total synthesis route for Virosine B would enable the

production of larger quantities for biological testing and the generation of analogs for

structure-activity relationship (SAR) studies.
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Biological Screening: A comprehensive screening of Virosine B against a panel of biological

targets, including various cancer cell lines and receptor binding assays, is needed to identify

its specific biological activities.

Mechanism of Action Studies: Once a significant biological activity is identified, detailed

mechanistic studies should be performed to elucidate the precise molecular targets and

signaling pathways involved.

Pharmacokinetic and Toxicological Profiling: In vivo studies are necessary to determine the

absorption, distribution, metabolism, excretion (ADME), and toxicity profile of Virosine B.

Conclusion
Virosine B is a neosecurinane alkaloid with a well-defined chemical structure but largely

unexplored biological properties. Based on the activities of related compounds, it holds

potential as a modulator of the central nervous system and as an anticancer agent. This

technical guide has summarized the current knowledge of its physical and chemical properties

and has proposed avenues for future research that could unlock its therapeutic potential. The

detailed experimental protocols and signaling pathway diagrams provided herein serve as a

foundation for researchers to design and execute further investigations into this intriguing

natural product.

To cite this document: BenchChem. [Virosine B: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591891#physical-and-chemical-properties-of-
virosine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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